4-(2-((2-Isobutyl-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamido)benzamide

• IUPAC Name: 4-[[2-[1,3-dimethyl-7-(2-methylpropyl)-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanylacetyl]amino]benzamide
• InChI: InChI=1S/C21H24N6O4S/c1-11(2)9-14-24-18-16(20(30)27(4)21(31)26(18)3)19(25-14)32-10-15(28)23-13-7-5-12(6-8-13)17(22)29/h5-8,11H,9-10H2,1-4H3,(H2,22,29)(H,23,28)
• InChI Key: DIAAKTWJEAKDHZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=NC2=C(C(=N1)SCC(=O)NC3=CC=C(C=C3)C(=O)N)C(=O)N(C(=O)N2C)C
• Molecular Formula: C21H24N6O4S
• Molecular Weight: 456.5 g/mol

Description

4-(2-((2-Isobutyl-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamido)benzamide is a useful research compound. Its molecular formula is C21H24N6O4S and its molecular weight is 456.52. The purity is usually 95%.
BenchChem offers high-quality 4-(2-((2-Isobutyl-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamido)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(2-((2-Isobutyl-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamido)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Heterocyclic Compound Development

• Researchers have synthesized various heterocyclic compounds, including benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines, by initiating reactions with related chemical structures. These synthesized compounds have shown potential as COX-1/COX-2 inhibitors with significant analgesic and anti-inflammatory activities, making them relevant in medicinal chemistry (Abu‐Hashem et al., 2020).

Antimicrobial Activity

• The development of new antimicrobial agents using the core structure of compounds like 4-(2-((2-Isobutyl-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamido)benzamide has been explored. Various derivatives of similar compounds have demonstrated good antibacterial and antifungal activities in vitro, comparable to standard drugs like streptomycin and fusidic acid (Hossan et al., 2012).

Cancer Research and Antitumor Activities

• Compounds structurally related to 4-(2-((2-Isobutyl-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamido)benzamide have been synthesized and shown outstanding in vitro antitumor activity against HepG2 cell line. Molecular docking studies further support their potential efficacy in cancer treatment (Fahim et al., 2019).

Antiviral Research

• New compounds with structural similarities have been tested for their antiviral activity against hepatitis B virus (HBV), demonstrating moderate to high activities. This highlights the potential application of these compounds in antiviral drug development (El‐Sayed et al., 2009).

Enzyme Inhibition for Therapeutic Applications

• Research into the inhibition of key enzymes in folate metabolism has been conducted using compounds with similar structures. These studies aim to identify potential therapeutic applications in the treatment of diseases linked to enzyme dysfunction (Rosowsky et al., 1999).